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Compound of Interest

Compound Name: MHY-1685

CAS No.: 27406-31-1

Cat. No.: B2859007

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and step-by-step procedures for the safe disposal of

MHY-1685, a novel mammalian target of rapamycin (mTOR) inhibitor used in biomedical

research.

MHY-1685 is a solid powder with the chemical formula C₁₁H₈N₂O₄ and a molecular weight of

232.19.[1][2][3] It is insoluble in water but soluble in organic solvents such as dimethyl sulfoxide

(DMSO) and methanol.[4] Due to its biological activity as an mTOR inhibitor, MHY-1685 should

be handled and disposed of with care to prevent unintended environmental release and

potential biological effects.[5]

Key Safety and Disposal Information
A comprehensive safety data sheet (SDS) with specific disposal instructions for MHY-1685 is

not readily available. However, based on general laboratory chemical waste guidelines and

information for similar compounds like the mTOR inhibitor Rapamycin, a conservative and

safety-conscious approach to disposal is warranted.
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Property Data

Chemical Name
5-(4-hydroxybenzylidene)pyrimidine-

2,4,6(1H,3H,5H)-trione

CAS Number 27406-31-1

Appearance Solid powder

Solubility
Insoluble in water; Soluble in DMSO and

methanol

Step-by-Step Disposal Procedures
1. Personal Protective Equipment (PPE): Before handling MHY-1685 for disposal, ensure you

are wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Segregation and Collection:

Solid Waste:

Collect any dry, unused MHY-1685 powder and any materials contaminated with the solid

(e.g., weighing paper, contaminated gloves, absorbent pads) in a designated hazardous

waste container.

This container should be clearly labeled as "Hazardous Waste" and include the full

chemical name: "MHY-1685 (mTOR inhibitor)".

Do not mix MHY-1685 solid waste with other types of waste unless specifically instructed

to do so by your institution's Environmental Health and Safety (EHS) office.

Liquid Waste (Solutions):
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Solutions of MHY-1685 (e.g., dissolved in DMSO) should be collected in a separate,

sealed, and clearly labeled hazardous waste container.

The label should indicate "Hazardous Waste," the chemical name "MHY-1685," the solvent

used (e.g., DMSO), and an approximate concentration.

Do not pour MHY-1685 solutions down the drain. Its insolubility in water and biological

activity make it unsuitable for sewer disposal.

Contaminated Sharps:

Any sharps (e.g., needles, pipette tips) contaminated with MHY-1685 should be disposed

of in a designated sharps container for hazardous chemical waste.

3. Storage of Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are kept closed and are in secondary containment to prevent spills.

4. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste containers through your

institution's EHS office. They will ensure the waste is transported to a licensed hazardous

waste disposal facility for proper treatment, likely incineration.

Experimental Workflow for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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